Cas no 4015-28-5 (6-Chloro-4-phenylquinazoline)
6-Chloro-4-phenylquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-4-phenylquinazoline
- STK392525
- AKOS001609475
- CS-0360995
- SR-01000403849
- BRD-K34661092-001-01-1
- SCHEMBL10718258
- Cambridge id 5569841
- CCG-15649
- Quinazoline-6-chloro-4-phenyl-
- PDVBMNDBLYNSIS-UHFFFAOYSA-N
- AF-794/00087042
- Quinazoline, 6-chloro-4-phenyl-
- 6-Chloro-4-phenyl-quinazoline
- SR-01000403849-1
- AB00089678-01
- 4015-28-5
- HMS1583L08
-
- Inchi: 1S/C14H9ClN2/c15-11-6-7-13-12(8-11)14(17-9-16-13)10-4-2-1-3-5-10/h1-9H
- InChI Key: PDVBMNDBLYNSIS-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC=N2
Computed Properties
- Exact Mass: 240.0454260Da
- Monoisotopic Mass: 240.0454260Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 25.8Ų
6-Chloro-4-phenylquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C371050-50mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 50mg |
$ 115.00 | 2023-09-08 | ||
| TRC | C371050-250mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 250mg |
$ 517.00 | 2023-09-08 | ||
| TRC | C371050-500mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 500mg |
$ 919.00 | 2023-04-18 | ||
| TRC | C371050-1g |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 1g |
$ 170.00 | 2022-04-01 | ||
| TRC | C371050-10g |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 10g |
$ 1360.00 | 2022-04-01 | ||
| TRC | C371050-100mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 100mg |
$ 150.00 | 2023-09-08 | ||
| A2B Chem LLC | AJ17462-50mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 50mg |
$224.00 | 2023-12-30 | ||
| A2B Chem LLC | AJ17462-100mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 100mg |
$264.00 | 2024-04-20 | ||
| A2B Chem LLC | AJ17462-250mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 250mg |
$586.00 | 2023-12-30 | ||
| A2B Chem LLC | AJ17462-500mg |
6-Chloro-4-phenylquinazoline |
4015-28-5 | 500mg |
$795.00 | 2024-04-20 |
6-Chloro-4-phenylquinazoline Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6-Chloro-4-phenylquinazoline
Comprehensive Overview of 6-Chloro-4-phenylquinazoline (CAS No. 4015-28-5): Properties, Applications, and Research Insights
6-Chloro-4-phenylquinazoline (CAS No. 4015-28-5) is a heterocyclic organic compound belonging to the quinazoline family, a class of nitrogen-containing bicyclic structures widely studied for their diverse pharmacological and material science applications. This compound features a chlorine substitution at the 6-position and a phenyl group at the 4-position of the quinazoline core, which significantly influences its chemical reactivity and biological activity. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery, agrochemicals, and functional materials.
The 6-Chloro-4-phenylquinazoline scaffold has garnered attention in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating enzyme activity, making it a candidate for targeting cancer pathways and inflammatory diseases. Its structural versatility allows for further derivatization, enabling the development of highly selective compounds with improved efficacy and reduced side effects. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex diseases.
From a synthetic perspective, CAS No. 4015-28-5 serves as a key intermediate in multi-step organic syntheses. Its chloro and phenyl substituents offer reactive sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The compound’s stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, addressing the growing demand for efficient drug discovery platforms.
In material science, 6-Chloro-4-phenylquinazoline contributes to the development of organic semiconductors and luminescent materials. Its conjugated system and electron-withdrawing chlorine atom enhance charge transport properties, making it relevant for OLEDs (organic light-emitting diodes) and photovoltaic devices. This application resonates with the global push toward sustainable energy and green technology, where researchers explore eco-friendly alternatives to conventional materials.
Analytical characterization of 6-Chloro-4-phenylquinazoline typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research and industrial use. Quality control is critical, as impurities may affect downstream applications. Suppliers often provide certificates of analysis (CoA) to verify compliance with ISO standards, a practice highly valued by pharmaceutical and electronics manufacturers.
Environmental and safety considerations for CAS No. 4015-28-5 are well-documented. While not classified as hazardous under major regulatory frameworks, proper handling protocols—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. This aligns with the broader industry focus on laboratory safety and responsible chemical management, topics frequently searched by professionals and students alike.
The market for 6-Chloro-4-phenylquinazoline is expanding, driven by R&D investments in biotech and advanced materials. Custom synthesis services and bulk procurement options are increasingly available to meet diverse needs. Pricing trends reflect its niche status, with costs influenced by purity grades and supply chain dynamics, topics often queried by procurement specialists.
In summary, 6-Chloro-4-phenylquinazoline (CAS No. 4015-28-5) exemplifies the intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to renewable energy—underscore its importance in modern research. As scientific inquiries evolve, this compound will likely remain a focal point for innovation, answering pressing questions in healthcare, sustainability, and technology.
4015-28-5 (6-Chloro-4-phenylquinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)